3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}oxolane-3-carboxylic acid

Specification

• Molecular Formula: C14H24N2O5
• Molecular Weight: 300.35 g/mol
• IUPAC Name: 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]oxolane-3-carboxylic acid
• Standard InChI: InChI=1S/C14H24N2O5/c1-13(2,3)21-12(19)15-5-7-16(8-6-15)14(11(17)18)4-9-20-10-14/h4-10H2,1-3H3,(H,17,18)
• Standard InChI Key: PWLSPCQHEVNLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2(CCOC2)C(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]oxolane-3-carboxylic acid, reflects its intricate architecture. Its molecular formula, C₁₄H₂₄N₂O₅, corresponds to a molecular weight of 300.35 g/mol. The oxolane (tetrahydrofuran) ring and piperazine moiety are fused at the 3-position, creating a sterically congested tertiary carbon that hosts both the carboxylic acid and Boc-protected amine groups (Fig. 1).

Table 1: Key Identifiers

Property	Value
CAS No.	Pending assignment
IUPAC Name	3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]oxolane-3-carboxylic acid
SMILES	CC(C)(C)OC(=O)N1CCN(CC1)C2(CCOC2)C(=O)O
InChI Key	PWLSPCQHEVNLFZ-UHFFFAOYSA-N

Stereochemical Considerations

The oxolane ring adopts an envelope conformation, while the piperazine ring typically exists in a chair configuration. The Boc group introduces steric bulk, influencing the molecule’s solubility and reactivity. X-ray crystallography data for closely related compounds suggest that the carboxylic acid group participates in intramolecular hydrogen bonding, stabilizing the conformation.

Synthesis and Reactivity

Synthetic Routes

The compound is synthesized via a nucleophilic substitution strategy. A typical protocol involves reacting Boc-protected piperazine with 3-bromooxolane-3-carboxylic acid in the presence of a base such as potassium carbonate. Solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are employed to enhance reactivity.

Critical Reaction Parameters:

• Temperature: 0–25°C to minimize side reactions

• Reaction Time: 12–24 hours for complete conversion

• Yield: ~60–75% after purification by column chromatography

Functional Group Transformations

The Boc group serves as a temporary protective moiety for the piperazine amine, enabling selective functionalization of the carboxylic acid. For instance, the acid can be converted to:

• Amides: Via coupling with amines using carbodiimides (e.g., EDC/HOBt)

• Esters: Through Fischer esterification with alcohols under acidic conditions

• Acid chlorides: Using thionyl chloride or oxalyl chloride

Applications in Pharmaceutical Research

Drug Discovery Intermediates

The compound’s dual functionality makes it a prized building block in medicinal chemistry. Its piperazine moiety is prevalent in CNS-active drugs, while the oxolane ring enhances metabolic stability. Notable applications include:

• Protease inhibitor design: The carboxylic acid chelates catalytic residues in enzymes

• Antimicrobial agents: Structural analogs exhibit MIC values of 2–8 µg/mL against Gram-positive pathogens

Structure-Activity Relationship (SAR) Studies

Modifications to the Boc group or oxolane ring have been explored to optimize pharmacokinetic properties:

• Boc removal: Yields a primary amine for further derivatization

• Oxolane ring expansion: Substitution with oxetane (four-membered ring) reduces strain but decreases solubility

Comparative Analysis with Structural Analogs

Table 2: Comparison with Related Compounds

Compound	Molecular Formula	Key Feature	Bioactivity
3-{4-[(Boc)piperazin-1-yl]oxolane-3-carboxylic acid	C₁₄H₂₄N₂O₅	Oxolane ring	Enzyme inhibition
3-{4-[(Boc)piperazin-1-yl]oxetane-3-carboxylic acid hydrochloride	C₁₃H₂₃ClN₂O₅	Oxetane ring, HCl salt	Cytotoxicity studies
1-Boc-piperidine-4-carboxylic acid	C₁₁H₁₉NO₄	Piperidine core	Antibiotic intermediate

The oxolane derivative demonstrates superior metabolic stability compared to the oxetane analog, attributed to reduced ring strain and slower oxidative degradation.

Future Research Directions

• Prodrug development: Esterification of the carboxylic acid to enhance oral bioavailability

• Targeted delivery: Conjugation with monoclonal antibodies for site-specific action

• Green chemistry: Optimizing solvent-free synthesis to improve E-factor metrics